Cas no 797774-26-6 ([3-(Furan-2-carbonyl)-indol-1-yl]-acetic acid)

• Product Name: [3-(Furan-2-carbonyl)-indol-1-yl]-acetic acid
• CAS No: 797774-26-6
• MF: C₁₅H₁₁NO₄
• MW: 269.252144098282
• MDL: MFCD04378792
• CID: 3080180
• PubChem ID: 645021
• Update Time: 2025-08-05

[3-(Furan-2-carbonyl)-indol-1-yl]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [3-(Furan-2-carbonyl)-indol-1-yl]-acetic acid
• CHEMBL1330443
• MLS000071000
• 2-[3-(furan-2-carbonyl)indol-1-yl]acetic acid
• [3-(furan-2-carbonyl)indol-1-yl]acetic acid
• CS-0358561
• BAS 08196799
• 2-(3-(Furan-2-carbonyl)-1H-indol-1-yl)acetic acid
• 2-[3-(furan-2-carbonyl)-1H-indol-1-yl]acetic acid
• SMR000014820
• XGB77426
• AKOS000303353
• [3-(furan-2-ylcarbonyl)-1H-indol-1-yl]acetic acid
• HMS2374K14
• STL371415
• XTB10740
• 797774-26-6

• MDL： MFCD04378792
• Inchi： 1S/C15H11NO4/c17-14(18)9-16-8-11(10-4-1-2-5-12(10)16)15(19)13-6-3-7-20-13/h1-8H,9H2,(H,17,18)
• InChI Key： SSAJSVFOQLEWAI-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(C1=CN(CC(=O)O)C2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 269.06880783Da
• Monoisotopic Mass: 269.06880783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.4Ų

[3-(Furan-2-carbonyl)-indol-1-yl]-acetic acid Security Information

• HazardClass：IRRITANT

Additional information on [3-(Furan-2-carbonyl)-indol-1-yl]-acetic acid

[3-(Furan-2-carbonyl)-indol-1-yl]-acetic acid and CAS No. 797774-26-6: A Comprehensive Overview

[3-(Furan-2-carbonyl)-indol-1-yl]-acetic acid is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number CAS No. 797774-26-6, has garnered considerable attention due to its potential applications in drug development and biochemical research. The intricate molecular architecture of this compound, featuring a combination of furan and indole moieties, makes it a versatile scaffold for designing novel therapeutic agents.

The structural composition of [3-(Furan-2-carbonyl)-indol-1-yl]-acetic acid encompasses a carboxylic acid group and a furan ring attached to an indole backbone. This configuration not only imparts specific chemical reactivity but also opens up avenues for further functionalization, enabling the synthesis of derivatives with enhanced pharmacological properties. The presence of the furan ring, in particular, contributes to the compound's ability to interact with various biological targets, making it a promising candidate for exploring new therapeutic pathways.

In recent years, there has been a surge in research focusing on indole derivatives due to their diverse biological activities. Indole compounds are well-known for their roles in modulating immune responses, acting as antioxidants, and exhibiting antimicrobial properties. The integration of a furan moiety into the indole framework in [3-(Furan-2-carbonyl)-indol-1-yl]-acetic acid enhances its potential as a pharmacophore, enabling interactions with multiple biological receptors and enzymes.

One of the most compelling aspects of [3-(Furan-2-carbonyl)-indol-1-yl]-acetic acid is its utility in the synthesis of novel drug candidates. Researchers have leveraged its structural features to develop compounds with targeted therapeutic effects. For instance, studies have demonstrated its potential in inhibiting certain enzymes involved in inflammatory pathways, making it a candidate for treating chronic inflammatory diseases. Additionally, its ability to cross the blood-brain barrier has opened up possibilities for neuropharmacological applications.

The chemical synthesis of [3-(Furan-2-carbonyl)-indol-1-yl]-acetic acid involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and Buchwald-Hartwig aminations, have been employed to construct the complex indole-furan core. These techniques not only enhance the efficiency of synthesis but also allow for the introduction of various substituents at strategic positions within the molecule.

The pharmacological profile of [3-(Furan-2-carbonyl)-indol-1-yl]-acetic acid has been extensively studied in preclinical models. Initial findings suggest that it exhibits potent anti-inflammatory and analgesic effects, potentially making it effective in treating conditions such as rheumatoid arthritis and neuropathic pain. Furthermore, its interaction with nuclear receptors like peroxisome proliferator-activated receptors (PPARs) has been explored, highlighting its potential role in metabolic disorders.

In the context of drug discovery, the availability of high-quality starting materials is crucial for developing successful therapeutic agents. The CAS number CAS No. 797774-26-6 serves as a reliable identifier for researchers seeking pure and well-characterized samples of [3-(Furan-2-carbonyl)-indol-1-yl]-acetic acid. Reputable chemical suppliers provide certified materials that meet stringent quality standards, ensuring consistency in experimental outcomes across different research groups.

The future prospects of [3-(Furan-2-carbonyl)-indol-1-yl]-acetic acid in pharmaceutical research are promising. Ongoing studies aim to optimize its synthetic routes for large-scale production and explore new derivatives with improved pharmacokinetic profiles. Collaborative efforts between academia and industry are expected to accelerate the translation of laboratory findings into clinical applications.

The integration of computational chemistry and artificial intelligence (AI) has revolutionized drug discovery by enabling rapid screening of potential candidates. These technologies have been instrumental in predicting the binding affinity and toxicity profiles of compounds like [3-(Furan-2-carbonyl)-indol-1-yl]-acetic acid. By leveraging machine learning algorithms, researchers can identify optimal modifications to enhance drug efficacy while minimizing side effects.

The versatility of [3-(Furan-2-carbonyl)-indol-1-yl]-acetic acid extends beyond traditional pharmaceutical applications. Its structural motifs have inspired novel materials with applications in biotechnology and nanotechnology. For instance, functionalized indole derivatives have been used to develop biosensors capable of detecting specific biomolecules with high sensitivity.

In conclusion, [3-(Furan-2-carbonyl)-indol] acetic acid (CAS No. 797774266) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad range of potential applications. Its synthesis, pharmacological profile, and future prospects underscore its importance as a scaffold for developing novel therapeutic agents. As research continues to uncover new possibilities, this compound is poised to play a crucial role in addressing some of the most pressing challenges in modern medicine.